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Compound of Interest

5B-Hydroxy-tetrahydro Canrenone
Compound Name:
Lactol

Cat. No.: B1158809

Get Quote

Executive Summary & Risk Profile

5B-Hydroxy-tetrahydro Canrenone Lactol is a steroidal intermediate and metabolite

structurally related to Spironolactone and Canrenone. Unlike standard organic waste, this
compound presents a dual challenge: biological potency (endocrine disruption) and chemical
lability (lactol-aldehyde equilibrium).

Core Directive: Under no circumstances should this compound be disposed of via sanitary
sewer systems. High-temperature incineration is the only validated method for destroying the
steroid nucleus and preventing environmental bioaccumulation.

Hazard Classification (GHS/CLP)

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1158809#bc-rfq
https://www.benchchem.com/product/b1158809/docs?utm_src=pdf-body#5-hydroxy-tetrahydro-canrenone-lactol-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement

H360: May damage fertility or

Reproductive Toxicity 1B _
the unborn child.[1][2]
] o H351: Suspected of causing
Carcinogenicity 2
cancer.[1]
H373: May cause damage to
STOT - Repeated 2 organs (Thyroid, Blood)

through prolonged exposure.

The "Lactol" Factor: Chemical Stability &
Segregation

As a Senior Scientist, | must emphasize the specific chemistry of the lactol moiety. A lactol is a
cyclic hemiacetal in equilibrium with its open-chain hydroxy-aldehyde form.

e The Risk: In the presence of strong oxidizers (e.g., Chromic acid, Permanganates,
Peroxides) or acidic waste streams, the lactol ring opens and oxidizes rapidly to the lactone
(Canrenone) or degrades into complex carboxylic acids. This reaction is exothermic and can
pressurize waste containers.

o Operational Rule:NEVER commingle 5B8-Hydroxy-tetrahydro Canrenone Lactol waste with
oxidizing agents or strong mineral acids.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Solids)

Applicability: Expired reference standards, weighing boats, contaminated gloves, spill cleanup
materials.

o Containment: Place solid waste immediately into a clear, 4-mil polyethylene bag.

e Primary Labeling: Label the inner bag with "HIGH POTENCY STEROID - REPROTOXIN".
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e Secondary Containment: Seal the primary bag and place it inside a rigid, wide-mouth high-
density polyethylene (HDPE) drum (typically the "Black Bin" for RCRA Hazardous Waste).

o Waste Code Assignment: While not explicitly P-listed, best practice dictates managing it as
RCRA Hazardous due to toxicity characteristics. Label as "Non-RCRA Regulated
Pharmaceutical Waste" if your facility distinguishes, otherwise default to Hazardous Waste.

» Final Destruction: Transfer to a licensed TSDF (Treatment, Storage, and Disposal Facility)
for Incineration at >1000°C.

Protocol B: Liquid Waste (Mother Liquors & HPLC
Effluent)

Applicability: Reaction mixtures, HPLC mobile phases containing the analyte.

Segregation: Ensure the waste stream is free of oxidizers.

Solvent Compatibility: Collect in compatible carboys (HDPE or Glass).

o Note: If the solvent system contains Acetonitrile or Methanol, standard organic waste
streams are acceptable provided they are destined for incineration.

pH Check: Ensure the waste mixture is Neutral (pH 6-8) to prevent uncontrolled hydrolysis of
the lactol ring.

Labeling:
o Constituents: List all solvents + "5B-Hydroxy-tetrahydro Canrenone Lactol (<1%)".

o Hazard Checkbox: Mark "Toxic" and "Carcinogen".

Visualized Decision Workflow

The following diagram illustrates the critical decision nodes for disposing of this specific steroid.
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Protocol Logic
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Figure 1: Decision matrix for segregating and treating steroidal lactol waste. Note the critical
check for oxidizers to prevent exothermic degradation.

Emergency Spill Response

If a spill occurs, immediate containment is required to prevent surface contamination and
aerosolization.[3]

Parameter Action Protocol

Double nitrile gloves (0.11mm min), Tyvek lab
PPE Required coat, Safety Goggles, N95 or P100 Respirator (if

powder).

Cover spill with absorbent pads. Do not wipe
Containment dry; dampen slightly with water to prevent dust

generation.

Clean surface with 10% Bleach (Sodium
Hypochlorite) followed by 70% Ethanol.
o Reasoning: Bleach oxidizes the steroid ring
Decontamination o ]
structure, rendering it pharmacologically
inactive, while Ethanol removes the lipophilic

residues.

_ All cleanup materials must be treated as Solid
Disposal
Hazardous Waste (Protocol A).

Regulatory Context & Compliance

While 5B-Hydroxy-tetrahydro Canrenone Lactol is not specifically listed on the EPA "P-List"
or "U-List," it falls under the "Characteristic Hazardous Waste" definition due to its toxicity
profile.

o EPA (USA): Must be managed in compliance with 40 CFR Part 266 Subpart P (Management
Standards for Hazardous Waste Pharmaceuticals).[4]

¢ OSHA: Handling requires compliance with Hazard Communication Standard (29 CFR
1910.1200) regarding reproductive toxins.
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+ Drain Disposal: Strictly Prohibited. Steroids are persistent organic pollutants (POPS) in
aguatic environments and are difficult for municipal water treatment plants to filter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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